Cas no 805978-56-7 (Propanamide, 3-amino-N-(4-hydroxyphenyl)-)

• Product Name: Propanamide, 3-amino-N-(4-hydroxyphenyl)-
• CAS No: 805978-56-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 705346
• PubChem ID: 43710647
• Update Time: 2025-04-19

Propanamide, 3-amino-N-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-amino-N-(4-hydroxyphenyl)-
• 3-amino-N-(4-hydroxyphenyl)propanamide
• SCHEMBL19150356
• 805978-56-7
• N-(4-Hydroxyphenyl)-beta-alaninamide
• DTXSID40656328

• Inchi： 1S/C9H12N2O2/c10-6-5-9(13)11-7-1-3-8(12)4-2-7/h1-4,12H,5-6,10H2,(H,11,13)
• InChI Key： ZQPPWKWNKBNZDZ-UHFFFAOYSA-N
• SMILES： O=C(CCN)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives